Cas no 73484-68-1 (1,3,4-Oxadiazol-2(3H)-one,5-(4-ethoxy-3,5-dimethoxyphenyl)-3-(hydroxymethyl)-)

• Product Name: 1,3,4-Oxadiazol-2(3H)-one,5-(4-ethoxy-3,5-dimethoxyphenyl)-3-(hydroxymethyl)-
• CAS No: 73484-68-1
• MF: C₁₃H₁₆N₂O₆
• MW: 296.275943756104
• CID: 569319
• PubChem ID: 3056184
• Update Time: 2025-04-19

1,3,4-Oxadiazol-2(3H)-one,5-(4-ethoxy-3,5-dimethoxyphenyl)-3-(hydroxymethyl)- Chemical and Physical Properties

Names and Identifiers

• 1,3,4-Oxadiazol-2(3H)-one,5-(4-ethoxy-3,5-dimethoxyphenyl)-3-(hydroxymethyl)-
• 5-(4-ethoxy-3,5-dimethoxyphenyl)-3-(hydroxymethyl)-1,3,4-oxadiazol-2-one
• 5-(4-Ethoxy-3,5-dimethoxyphenyl)-3-(hydroxymethyl)-1,3,4-oxadiazol-2(3H)-one
• DTXSID30994241
• 73484-68-1
• 1,3,4-Oxadiazol-2(3H)-one, 5-(4-ethoxy-3,5-dimethoxyphenyl)-3-(hydroxymethyl)-

• Inchi： 1S/C13H16N2O6/c1-4-20-11-9(18-2)5-8(6-10(11)19-3)12-14-15(7-16)13(17)21-12/h5-6,16H,4,7H2,1-3H3
• InChI Key： ISBBWXGPIICPDJ-UHFFFAOYSA-N
• SMILES： O(CC)C1C(=CC(C2=NN(CO)C(=O)O2)=CC=1OC)OC

Computed Properties

• Exact Mass: 296.101
• Monoisotopic Mass: 296.101
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 388
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 89.8Ų

Experimental Properties

• Density: 1.35
• Boiling Point: 412.9°C at 760 mmHg
• Flash Point: 203.5°C
• Refractive Index: 1.564